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Compound of Interest

Compound Name: Monosodium oxalate

Cat. No.: B1144325

Essential Safety and Handling Guide for
Monosodium Oxalate

This guide provides immediate and essential safety protocols for laboratory professionals,
including researchers, scientists, and drug development experts, who handle Monosodium
oxalate. Adherence to these procedures is critical for ensuring personal safety and maintaining
a secure laboratory environment.

Key Safety and Toxicity Data

The following table summarizes the known quantitative safety and toxicity data for
Monosodium oxalate. While no specific occupational exposure limit has been set for this
compound, it is recommended to handle it under the exposure limits for Particulates Not
Otherwise Regulated (PNOR).
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Parameter Value Species Reference
Oral LD50 11,160 mg/kg Rat [1]
OSHA PEL (Total

_ 15 mg/m3 (TWA) N/A [2]
Particulates)
OSHA PEL
(Respirable 5 mg/m3 (TWA) N/A [2]

Particulates)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards of Monosodium
oxalate, which include skin and eye irritation, and harm if swallowed or in contact with skin.[3]

[4][5]

e Eye and Face Protection: Always wear chemical safety goggles or glasses with side shields.
[2] In situations with a higher risk of dust generation, a face shield should also be used.

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., PVC, Neoprene) are mandatory.[2][6] It is crucial
to inspect gloves for any signs of degradation before use and to practice proper glove
removal techniques to avoid skin contact.[7]

o Lab Coat/Protective Clothing: A lab coat or other protective clothing is required to prevent
skin contact.[8] For large-scale operations or in the event of a major spill, a full-body
protective suit may be necessary.[2]

o Respiratory Protection:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize dust
inhalation.[1]

o If engineering controls are insufficient to maintain exposure below the recommended
limits, a NIOSH-approved respirator is necessary.[9] For situations where exposure levels
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are unknown or in emergencies, a full-face positive-pressure, air-supplied respirator
should be used.[10]

Operational and Handling Protocols

Adherence to proper handling procedures is crucial to minimize exposure and ensure safety.

e General Handling:

[¢]

Avoid all personal contact, including the inhalation of dust.[2]

o

Use in a well-ventilated area and prevent the concentration of dust in low-lying areas.[2]

o

Do not eat, drink, or smoke in areas where Monosodium oxalate is handled or stored.[8]

[¢]

Always wash hands thoroughly with soap and water after handling.[2]

[e]

Keep containers securely sealed when not in use.[8]
o Storage:
o Store in a cool, dry, and well-ventilated area.[8]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.
[10]

o Protect containers from physical damage and check for leaks regularly.[2]

Spill and Emergency Procedures

Immediate and appropriate response to a spill is critical to prevent wider contamination and
exposure.

e Minor Spills:
o Alert personnel in the immediate area.

o Wear appropriate PPE, including respiratory protection.
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o Use dry cleanup methods to avoid generating dust.[2]
o Carefully sweep or scoop the spilled material into a labeled container for disposal.

o Clean the spill area with soap and water.[11]
e Major Spills:

o Evacuate the area and move upwind of the spill.[2]

[e]

Alert emergency responders and inform them of the location and nature of the hazard.[2]

[e]

Only trained personnel with appropriate PPE, including full-body suits and breathing
apparatus, should address the spill.[2]

[e]

Contain the spill using sand, earth, or vermiculite.[2]

o

Collect the spilled material into labeled containers for disposal.[2]

First Aid Measures

In the event of exposure, immediate first aid is crucial.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention.[10]

 Inhalation: Move the exposed person to fresh air. If they are not breathing, give artificial
respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.[10]

 Ingestion: Do NOT induce vomiting. If the person is conscious, give large quantities of water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.
[10]

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[2]
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e Collect waste Monosodium oxalate and any contaminated materials (e.g., spill cleanup
debris, used PPE) in a suitable, labeled container.[7]

e Do not mix with other waste.[12]
» Dispose of the waste through a licensed disposal company.[7]

Experimental Workflow: Handling a Monosodium
Oxalate Spill
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Caption: Workflow for Monosodium Oxalate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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